3-(6-Fluoropyridin-3-yl)-2-methylpropan-1-amine

• IUPAC Name: 3-(6-fluoropyridin-3-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C9H13FN2/c1-7(5-11)4-8-2-3-9(10)12-6-8/h2-3,6-7H,4-5,11H2,1H3
• InChI Key: TVIJEQDSNCSIEU-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CN=C(C=C1)F)CN
• Molecular Formula: C9H13FN2
• Molecular Weight: 168.21 g/mol

Description

The compound “3-(6-Fluoropyridin-3-yl)-2-methylpropan-1-amine” is a complex organic molecule that contains a fluoropyridine group. Fluoropyridines are a type of aromatic compound that contain a fluorine atom and a pyridine ring. They are known for their interesting and unusual physical, chemical and biological properties.

Synthesis Analysis

The synthesis of fluoropyridines is a challenging problem due to their reduced basicity and lower reactivity compared to their chlorinated and brominated analogues. Various methods have been developed for the synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles.

Chemical Reactions Analysis

The chemical reactions involving fluoropyridines can be quite complex due to the presence of the strong electron-withdrawing fluorine substituent in the aromatic ring. The fluorine atom can affect the reactivity of the pyridine ring and influence the course of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(6-Fluoropyridin-3-yl)-2-methylpropan-1-amine” would be influenced by the presence of the fluoropyridine group. Fluoropyridines are known to have interesting properties due to the presence of the strong electron-withdrawing fluorine substituent.

Future Directions

The development of new methods for the synthesis of fluoropyridines and their derivatives is an active area of research. These compounds have potential applications in various fields, including pharmaceuticals and materials science.